Cas no 1038733-91-3 (N-1-Benzyl-N-1-ethyl-2-fluoro-1,4-benzenediamine)

N-1-Benzyl-N-1-ethyl-2-fluoro-1,4-benzenediamine is a fluorinated benzenediamine derivative with potential applications in pharmaceutical and organic synthesis. Its structure, featuring a benzyl and ethyl substitution on the nitrogen atoms along with a fluorine substituent on the aromatic ring, enhances its reactivity and selectivity in chemical transformations. The fluorine atom contributes to increased metabolic stability and binding affinity, making it valuable in medicinal chemistry. This compound is particularly useful as an intermediate in the synthesis of bioactive molecules, offering precise control over electronic and steric properties. Its well-defined molecular architecture ensures consistent performance in complex reactions.

N-1-Benzyl-N-1-ethyl-2-fluoro-1,4-benzenediamine structure

1038733-91-3 structure

Product Name:N-1-Benzyl-N-1-ethyl-2-fluoro-1,4-benzenediamine

CAS No:1038733-91-3

MF:C₁₅H₁₇FN₂

MW:244.307286977768

CID:4677753

Update Time:2025-11-05

N-1-Benzyl-N-1-ethyl-2-fluoro-1,4-benzenediamine Chemical and Physical Properties

Names and Identifiers

- N1-Benzyl-N1-ethyl-2-fluorobenzene-1,4-diamine
- 1-N-benzyl-1-N-ethyl-2-fluorobenzene-1,4-diamine
- N-1-Benzyl-N-1-ethyl-2-fluoro-1,4-benzenediamine
- Inchi： 1S/C15H17FN2/c1-2-18(11-12-6-4-3-5-7-12)15-9-8-13(17)10-14(15)16/h3-10H,2,11,17H2,1H3
- InChI Key： QGCYGFQPEFCUGI-UHFFFAOYSA-N
- SMILES： FC1C=C(C=CC=1N(CC)CC1C=CC=CC=1)N

Computed Properties

Exact Mass: 244.138
Monoisotopic Mass: 244.138
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 241
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 29.3

N-1-Benzyl-N-1-ethyl-2-fluoro-1,4-benzenediamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	N041200-125mg	N-1-Benzyl-N-1-ethyl-2-fluoro-1,4-benzenediamine	1038733-91-3		125mg	$ 230.00	2022-06-03
TRC	N041200-250mg	N-1-Benzyl-N-1-ethyl-2-fluoro-1,4-benzenediamine	1038733-91-3		250mg	$ 375.00	2022-06-03

N-1-Benzyl-N-1-ethyl-2-fluoro-1,4-benzenediamine Related Literature

1. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
3. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
4. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
5. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383

Related Categories

Additional information on N-1-Benzyl-N-1-ethyl-2-fluoro-1,4-benzenediamine

Market Research and Analysis of N-1-Benzyl-N-1-ethyl-2-fluoro-1,4-benzenediamine (1038733-91-3) in Chemical-Biomedical Fields

The compound N-1-Benzyl-N-1-ethyl-2-fluoro-1,4-benzenediamine, identified by the CAS number 1038733-91-3, has emerged as a significant molecule in the chemical and biomedical industries. This compound has garnered attention due to its potential applications in drug development, particularly in the fields of oncology and neurodegenerative diseases. Recent studies have highlighted its role as a precursor in the synthesis of advanced pharmaceutical agents.

Market demand for 1038733-91-3 has been driven by increasing research activities in academic institutions and pharmaceutical companies. The compound's unique chemical structure allows for versatile modifications, making it a valuable intermediate in the development of novel therapeutic agents. Global suppliers have responded to this demand by optimizing production processes to ensure consistent quality and supply chain reliability.

From a research perspective, the compound has been extensively studied for its pharmacokinetic properties and bioavailability. Preclinical trials have demonstrated promising results, particularly in models simulating cancer progression and neurodegenerative conditions. These findings have fueled interest among both academic researchers and industry stakeholders.

Procurement trends indicate a growing preference for suppliers offering high-purity grades of 1038733-91-3, as purity levels significantly impact downstream applications. Additionally, there is a rising demand for sustainable sourcing practices, reflecting broader industry trends toward environmental responsibility.

In conclusion, N-1-Benzyl-N-1-ethyl-2-fluoro-1,4-benzenediamine (CAS 1038733-91-3) occupies a pivotal position in the chemical-biomedical landscape. Its versatility as a chemical building block positions it as a critical component in advancing drug discovery and development efforts. As research continues to uncover new applications, the market for this compound is expected to grow steadily, driven by both scientific innovation and commercial demand.